Cas no 19078-97-8 (2,2-Dimethyl-3-heptanone)

• Product Name: 2,2-Dimethyl-3-heptanone
• CAS No: 19078-97-8
• MF: C₉H₁₈O
• MW: 142.238623142242
• MDL: MFCD00027238
• CID: 174384
• PubChem ID: 140472
• Update Time: 2025-10-29

2,2-Dimethyl-3-heptanone Chemical and Physical Properties

Names and Identifiers

• 3-Heptanone,2,2-dimethyl-
• 2,2-DIMETHYL-3-HEPTANONE
• 2,2-dimethylheptan-3-one
• 2,2-Dimethyl-heptan-3-on
• 2,2-dimethyl-heptan-3-one
• 3-Heptanone,2,2-dimethyl
• butyl tert-butyl ketone
• Butyl-tert.-butyl-keton
• n-butyl tert-butylketone
• ZLMHETMAEHQFHK-UHFFFAOYSA-N
• Trimethylhexanon
• 19078-97-8
• AKOS009389680
• DTXSID20172576
• MFCD00027238
• FT-0691340
• SCHEMBL269669
• D92946
• 3-Heptanone, 2,2-dimethyl-
• AS-58659
• DTXCID8095067
• 2,2-Dimethyl-3-heptanone

• MDL： MFCD00027238
• Inchi： 1S/C9H18O/c1-5-6-7-8(10)9(2,3)4/h5-7H2,1-4H3
• InChI Key： ZLMHETMAEHQFHK-UHFFFAOYSA-N
• SMILES： O=C(CCCC)C(C)(C)C

Computed Properties

• Exact Mass: 142.13600
• Monoisotopic Mass: 142.135765193 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• Molecular Weight: 142.24
• XLogP3: 2.7

Experimental Properties

• Density: 0.8±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 170.6±8.0 °C at 760 mmHg
• Flash Point: 45.0±12.1 °C
• Refractive Index: 1.416
• PSA: 17.07000
• LogP: 2.79180
• Vapor Pressure: 1.5±0.3 mmHg at 25°C

2,2-Dimethyl-3-heptanone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,2-Dimethyl-3-heptanone

Recent Advances in the Study of 2,2-Dimethyl-3-heptanone (CAS: 19078-97-8) and Its Applications in Chemical Biology and Pharmaceutical Research

2,2-Dimethyl-3-heptanone (CAS: 19078-97-8) is a volatile organic compound that has garnered increasing attention in the fields of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. Recent studies have explored its role as a flavoring agent, pheromone mimic, and intermediate in synthetic chemistry. This research brief aims to summarize the latest findings regarding the synthesis, characterization, and biological activities of 2,2-Dimethyl-3-heptanone, with a focus on its relevance to drug discovery and development.

One of the key advancements in the study of 2,2-Dimethyl-3-heptanone is its application in the synthesis of novel bioactive compounds. Researchers have utilized its ketone functionality to develop derivatives with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2,2-Dimethyl-3-heptanone exhibit significant antimicrobial activity against drug-resistant bacterial strains, suggesting its potential as a scaffold for new antibiotics.

In addition to its antimicrobial properties, 2,2-Dimethyl-3-heptanone has been investigated for its role in insect communication systems. A recent study in Nature Chemical Biology highlighted its use as a pheromone mimic in pest control strategies. The compound's volatility and structural similarity to natural insect pheromones make it an effective tool for disrupting mating behaviors in agricultural pests, offering an eco-friendly alternative to traditional pesticides.

From a synthetic chemistry perspective, advancements in catalytic processes have improved the efficiency of producing 2,2-Dimethyl-3-heptanone. A 2024 report in ACS Catalysis detailed a novel enzymatic approach that significantly reduces the environmental impact of its synthesis. This green chemistry method not only enhances yield but also minimizes waste, aligning with the pharmaceutical industry's growing emphasis on sustainable practices.

Despite these promising developments, challenges remain in the large-scale application of 2,2-Dimethyl-3-heptanone. Issues such as stability under physiological conditions and bioavailability need to be addressed to fully realize its therapeutic potential. Ongoing research is focusing on structural modifications and formulation strategies to overcome these limitations, as evidenced by recent patents filed by leading pharmaceutical companies.

In conclusion, 2,2-Dimethyl-3-heptanone (CAS: 19078-97-8) represents a versatile compound with diverse applications in chemical biology and pharmaceutical research. Its role in drug discovery, pest control, and green chemistry underscores its importance in addressing contemporary challenges in these fields. Future studies are expected to further elucidate its mechanisms of action and expand its practical applications, making it a compound of significant interest for researchers and industry professionals alike.